Cas no 68287-89-8 (Diethyl (1,3-benzoxazol-2-yl)propanedioate)

• Product Name: Diethyl (1,3-benzoxazol-2-yl)propanedioate
• CAS No: 68287-89-8
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• CID: 2798836
• PubChem ID: 14782785
• Update Time: 2025-04-21

Diethyl (1,3-benzoxazol-2-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl (1,3-benzoxazol-2-yl)propanedioate
• DTXSID00563948
• 68287-89-8

• Inchi： 1S/C14H15NO5/c1-3-18-13(16)11(14(17)19-4-2)12-15-9-7-5-6-8-10(9)20-12/h5-8,11H,3-4H2,1-2H3
• InChI Key： SGMYZCNAKXDDAV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C(C(=O)OCC)C(=O)OCC

Computed Properties

• Exact Mass: 277.09502258Da
• Monoisotopic Mass: 277.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.6Ų